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Compound of Interest

Compound Name: Foxy-5 TFA

Cat. No.: B8085423 Get Quote

Essential Safety and Handling Guide for Foxy-5 TFA
This document provides crucial safety protocols and logistical information for the handling and

disposal of Foxy-5 TFA (Trifluoroacetate salt), a WNT5A-mimicking peptide. The information is

intended for researchers, scientists, and drug development professionals.

Foxy-5 is a formylated hexapeptide that acts as a WNT5A agonist, impairing the migration and

invasion of certain cancer cells.[1][2][3][4] It functions by triggering cytosolic free calcium

signaling without activating the β-catenin pathway.[1] The trifluoroacetate (TFA) salt form

necessitates specific handling precautions due to the corrosive nature of the TFA counter-ion.

Immediate Safety and Hazard Information
Foxy-5 TFA should be handled as a substance with unknown toxicological properties beyond

its intended biological activity. The primary hazards are associated with the TFA salt, which is

corrosive.

Hazard Identification:

Skin and Eye Contact: Causes severe skin burns and eye damage. Direct contact can lead

to corrosive injuries that are difficult to heal.

Inhalation: Harmful if inhaled. Vapors or aerosols can cause irritation to the respiratory

system, potentially leading to edema.
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Ingestion: Can cause severe corrosive damage to the esophagus and stomach.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Foxy-5 TFA. The following table

summarizes the required equipment based on the potential hazards identified in the Safety

Data Sheets for trifluoroacetic acid.

Protection Type Required PPE Specifications & Rationale

Eye and Face Protection
Safety goggles with side

protection and a face shield.

To protect against splashes of

solutions which can cause

severe eye damage.

Hand Protection

Chemical-resistant gloves

(e.g., tested to EN 374

standard).

To prevent skin contact which

can cause severe burns.

Check for impermeability

before use.

Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.

To avoid inhalation of any dust

from the lyophilized powder or

aerosols from solutions.

Operational and Handling Plan
This section provides a step-by-step guide for the safe handling of Foxy-5 TFA, from receipt to

disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the lyophilized peptide in a tightly sealed container at -20°C for short-term storage (up

to 1 month) or -80°C for long-term storage (up to 6 months).

2. Preparation of Stock Solutions:
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Precaution: All handling of the solid compound and preparation of solutions should be

performed inside a chemical fume hood.

Procedure:

Allow the vial to warm to room temperature before opening to prevent condensation.

Use a calibrated micro-pipette to add the appropriate solvent (e.g., sterile water or DMSO)

as per your experimental protocol.

Gently swirl or vortex to dissolve the peptide completely. To enhance solubility, the tube

can be warmed to 37°C or sonicated briefly.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Clearly label all vials with the compound name, concentration, date, and storage

conditions.

3. Experimental Use:

Always wear the appropriate PPE as detailed in the table above.

Handle all solutions containing Foxy-5 TFA with care to avoid splashes and aerosol

generation.

Work over a spill tray or absorbent bench liner.

Emergency Procedures
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Exposure Scenario Immediate Action

In case of eye contact

Immediately rinse with plenty of water for 10-15

minutes, holding eyelids open. Remove contact

lenses if present and easy to do. Seek

immediate medical attention from an

ophthalmologist.

In case of skin contact

Take off all contaminated clothing immediately.

Rinse the affected skin area with copious

amounts of water. Seek immediate medical

attention.

If inhaled

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.

If swallowed

Rinse the mouth immediately with water. Do

NOT induce vomiting. The victim should drink

water (two glasses at most). Seek immediate

medical attention.

In case of a spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with an inert, liquid-binding

material (e.g., sand, diatomaceous earth, or

universal binder). Collect the waste in a suitable,

labeled container for disposal. Ventilate the

affected area.

Disposal Plan
All waste materials contaminated with Foxy-5 TFA must be treated as hazardous chemical

waste.

Waste Collection:

Collect all unused solutions, contaminated labware (e.g., pipette tips, tubes), and spill

cleanup materials in a dedicated, sealed, and clearly labeled hazardous waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b8085423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8085423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Route:

Do not dispose of Foxy-5 TFA down the drain.

Follow all local, state, and federal regulations for hazardous waste disposal. Arrange for

pickup by your institution's environmental health and safety (EHS) department.

Visualizations
The following diagrams illustrate the key logical and biological pathways associated with Foxy-
5 TFA.
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Foxy-5 TFA Handling Workflow
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Caption: A workflow diagram for the safe handling of Foxy-5 TFA.
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Foxy-5 / Wnt5a Non-Canonical Signaling Pathway
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Caption: The non-canonical Wnt signaling pathway activated by Foxy-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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